7-[(2,4-difluorobenzyl)oxy]-3,4,8-trimethyl-2H-chromen-2-one

• IUPAC Name: 7-[(2,4-difluorophenyl)methoxy]-3,4,8-trimethylchromen-2-one
• InChI: InChI=1S/C19H16F2O3/c1-10-11(2)19(22)24-18-12(3)17(7-6-15(10)18)23-9-13-4-5-14(20)8-16(13)21/h4-8H,9H2,1-3H3
• InChI Key: UXSSMRQLPXREOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2C)OCC3=C(C=C(C=C3)F)F)C
• Molecular Formula: C19H16F2O3
• Molecular Weight: 330.3 g/mol

Description

7-[(2,4-difluorobenzyl)oxy]-3,4,8-trimethyl-2H-chromen-2-one, also known as DBCO, is a synthetic compound that has gained significant attention in the field of scientific research. DBCO is a chromenone derivative that has been synthesized through various methods, including the use of palladium-catalyzed coupling reactions and Suzuki-Miyaura cross-coupling reactions. DBCO has been shown to have potential applications in various fields, including drug discovery, bioconjugation, and imaging.

Mechanism of Action

The mechanism of action of 7-[(2,4-difluorobenzyl)oxy]-3,4,8-trimethyl-2H-chromen-2-one is not fully understood. However, it has been suggested that 7-[(2,4-difluorobenzyl)oxy]-3,4,8-trimethyl-2H-chromen-2-one may act as an inhibitor of certain enzymes, such as histone deacetylases, which are involved in various cellular processes, including cell growth and differentiation.
Biochemical and Physiological Effects
7-[(2,4-difluorobenzyl)oxy]-3,4,8-trimethyl-2H-chromen-2-one has been shown to have various biochemical and physiological effects. In vitro studies have shown that 7-[(2,4-difluorobenzyl)oxy]-3,4,8-trimethyl-2H-chromen-2-one can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. Additionally, 7-[(2,4-difluorobenzyl)oxy]-3,4,8-trimethyl-2H-chromen-2-one has been shown to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 7-[(2,4-difluorobenzyl)oxy]-3,4,8-trimethyl-2H-chromen-2-one in lab experiments is its versatility. 7-[(2,4-difluorobenzyl)oxy]-3,4,8-trimethyl-2H-chromen-2-one can be used as a bioconjugation tool for labeling various biomolecules, including proteins and antibodies, for imaging and diagnostic purposes. Additionally, 7-[(2,4-difluorobenzyl)oxy]-3,4,8-trimethyl-2H-chromen-2-one has been shown to have potential as a drug target for various diseases, including cancer and Alzheimer's disease. However, one of the limitations of using 7-[(2,4-difluorobenzyl)oxy]-3,4,8-trimethyl-2H-chromen-2-one in lab experiments is its potential toxicity. Further studies are needed to determine the optimal dosage and concentration of 7-[(2,4-difluorobenzyl)oxy]-3,4,8-trimethyl-2H-chromen-2-one for various applications.

Future Directions

There are numerous future directions for the study of 7-[(2,4-difluorobenzyl)oxy]-3,4,8-trimethyl-2H-chromen-2-one. One potential direction is the development of new synthesis methods for 7-[(2,4-difluorobenzyl)oxy]-3,4,8-trimethyl-2H-chromen-2-one that are more efficient and cost-effective. Additionally, further studies are needed to determine the optimal dosage and concentration of 7-[(2,4-difluorobenzyl)oxy]-3,4,8-trimethyl-2H-chromen-2-one for various applications, including drug discovery and bioconjugation. Furthermore, the potential toxicity of 7-[(2,4-difluorobenzyl)oxy]-3,4,8-trimethyl-2H-chromen-2-one needs to be further investigated to determine its safety for use in various applications. Finally, the development of new applications for 7-[(2,4-difluorobenzyl)oxy]-3,4,8-trimethyl-2H-chromen-2-one, such as its use in gene therapy and drug delivery, is an area of active research.

Synthesis Methods

The synthesis of 7-[(2,4-difluorobenzyl)oxy]-3,4,8-trimethyl-2H-chromen-2-one involves the use of various chemical reactions. One of the most common methods for synthesizing 7-[(2,4-difluorobenzyl)oxy]-3,4,8-trimethyl-2H-chromen-2-one is through palladium-catalyzed coupling reactions. This method involves the coupling of a halogenated aryl compound with an alkyne in the presence of a palladium catalyst. Another method for synthesizing 7-[(2,4-difluorobenzyl)oxy]-3,4,8-trimethyl-2H-chromen-2-one is through Suzuki-Miyaura cross-coupling reactions. This method involves the coupling of a boronic acid with a halogenated aryl compound in the presence of a palladium catalyst.

Scientific Research Applications

7-[(2,4-difluorobenzyl)oxy]-3,4,8-trimethyl-2H-chromen-2-one has been extensively studied for its potential applications in scientific research. One of the most significant applications of 7-[(2,4-difluorobenzyl)oxy]-3,4,8-trimethyl-2H-chromen-2-one is in the field of drug discovery. 7-[(2,4-difluorobenzyl)oxy]-3,4,8-trimethyl-2H-chromen-2-one has been shown to have potential as a drug target for various diseases, including cancer and Alzheimer's disease. Additionally, 7-[(2,4-difluorobenzyl)oxy]-3,4,8-trimethyl-2H-chromen-2-one has been used as a bioconjugation tool for labeling biomolecules, such as proteins and antibodies, for imaging and diagnostic purposes.